5-Azidonorvaline
Description
5-Azidonorvaline, also known as 5-ANV, is a synthetic amino acid that has been used in scientific research to study protein-protein interactions and protein synthesis. This compound has attracted attention due to its unique chemical structure, which contains an azide group that can be used for bioorthogonal labeling and cross-linking experiments.
Scientific Research Applications
Peptide Synthesis
5-Azidonorvaline is a useful tool for the synthesis of branched, side-chain modified, and cyclic peptides by Fmoc Solid Phase Peptide Synthesis (SPPS) .
Click Chemistry
The azide group in 5-Azidonorvaline can be used in click chemistry, a powerful tool for bioconjugation, material science, and drug discovery .
Protein Engineering
The azide group of 5-Azidonorvaline is stable to piperidine and TFA, but can be readily converted to an amine on the solid phase or in solution by reduction with thiols or phosphines . This property makes it a valuable tool in protein engineering.
Cell Surface Protein Detection
5-Azidonorvaline can be used for the presentation and detection of azide functionality in bacterial cell surface proteins .
Bioorthogonal Chemistry
The azide group in 5-Azidonorvaline can participate in bioorthogonal reactions, which are chemical reactions that can occur inside living organisms without interfering with native biochemical processes .
Drug Discovery
The unique properties of 5-Azidonorvaline make it a potential candidate for the development of new therapeutic agents .
properties
IUPAC Name |
(2S)-2-amino-5-azidopentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N4O2/c6-4(5(10)11)2-1-3-8-9-7/h4H,1-3,6H2,(H,10,11)/t4-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AUARUCAREKTRCL-BYPYZUCNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC(C(=O)O)N)CN=[N+]=[N-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(C[C@@H](C(=O)O)N)CN=[N+]=[N-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40935463 |
Source
|
| Record name | 5-Azidonorvaline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40935463 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Azidonorvaline | |
CAS RN |
156463-09-1 |
Source
|
| Record name | 5-Azido-L-norvaline | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0156463091 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5-Azidonorvaline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40935463 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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